Cas no 478039-93-9 (4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide)
4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-FLUORO-N-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]BENZENECARBOXAMIDE
- 4-fluoro-N-[2-(pyridin-4-yl)pyrimidin-4-yl]benzamide
- Benzamide, 4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]-
- 4-fluoro-N-(2-pyridin-4-ylpyrimidin-4-yl)benzamide
- Oprea1_153673
- MLS000721268
- HMS2689E18
- SMR000335700
- 4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide
-
- MDL: MFCD02186410
- Inchi: 1S/C16H11FN4O/c17-13-3-1-12(2-4-13)16(22)21-14-7-10-19-15(20-14)11-5-8-18-9-6-11/h1-10H,(H,19,20,21,22)
- InChI Key: IGEGGPGMGOCFHZ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(NC1C=CN=C(C2C=CN=CC=2)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 367
- XLogP3: 2.1
- Topological Polar Surface Area: 67.8
4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB299876-100 mg |
4-Fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide; . |
478039-93-9 | 100mg |
€221.50 | 2023-04-26 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1664859-1mg |
4-Fluoro-N-(2-(pyridin-4-yl)pyrimidin-4-yl)benzamide |
478039-93-9 | 98% | 1mg |
¥499 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1664859-2mg |
4-Fluoro-N-(2-(pyridin-4-yl)pyrimidin-4-yl)benzamide |
478039-93-9 | 98% | 2mg |
¥536 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1664859-5mg |
4-Fluoro-N-(2-(pyridin-4-yl)pyrimidin-4-yl)benzamide |
478039-93-9 | 98% | 5mg |
¥529 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1664859-10mg |
4-Fluoro-N-(2-(pyridin-4-yl)pyrimidin-4-yl)benzamide |
478039-93-9 | 98% | 10mg |
¥924 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1664859-20mg |
4-Fluoro-N-(2-(pyridin-4-yl)pyrimidin-4-yl)benzamide |
478039-93-9 | 98% | 20mg |
¥1173 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1664859-25mg |
4-Fluoro-N-(2-(pyridin-4-yl)pyrimidin-4-yl)benzamide |
478039-93-9 | 98% | 25mg |
¥1100 | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00895000-1g |
4-Fluoro-N-[2-(pyridin-4-yl)pyrimidin-4-yl]benzamide |
478039-93-9 | 90% | 1g |
¥2401.0 | 2024-04-18 | |
| Ambeed | A910039-1g |
4-Fluoro-N-[2-(pyridin-4-yl)pyrimidin-4-yl]benzamide |
478039-93-9 | 90% | 1g |
$350.0 | 2025-04-19 | |
| abcr | AB299876-100mg |
4-Fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide; . |
478039-93-9 | 100mg |
€283.50 | 2025-02-17 |
4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide
Comprehensive Overview of 4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide (CAS No. 478039-93-9)
4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide, with the CAS number 478039-93-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of heterocyclic amides, which are pivotal in drug discovery and development. Its unique structure, featuring a pyridine and pyrimidine backbone, makes it a promising candidate for targeting specific biological pathways.
In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. Researchers are particularly interested in 4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide due to its potential applications in modulating protein-protein interactions. This aligns with the growing trend of exploring allosteric modulators and fragment-based drug design, topics frequently searched in academic and industrial databases.
The compound's fluorobenzene moiety enhances its metabolic stability, a critical factor in drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. This feature is often highlighted in discussions about improving bioavailability and reducing off-target effects, which are hot topics in medicinal chemistry forums and AI-driven drug discovery platforms.
From a synthetic perspective, 4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide is synthesized through multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methods are widely documented in peer-reviewed journals, catering to the curiosity of synthetic chemists searching for efficient coupling reagents or microwave-assisted synthesis techniques.
In the context of computational chemistry, this compound serves as a valuable subject for molecular docking studies. Its rigid structure allows researchers to explore binding affinity predictions and ligand-receptor interactions, addressing common queries in cheminformatics and AI-aided drug design communities.
Beyond its pharmaceutical potential, 4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide is also studied for its material science applications. Its conjugated system and electron-rich heterocycles make it a candidate for organic semiconductors or fluorescent probes, topics trending in nanotechnology and optoelectronics research.
For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Recent publications have linked its pyrimidine-pyridine core to selective inhibition of certain enzymes, answering frequent search queries about scaffold hopping and selectivity optimization in drug design.
In summary, 4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide (CAS No. 478039-93-9) represents a versatile compound with cross-disciplinary relevance. Its integration into high-throughput screening libraries and fragment-based lead discovery programs underscores its importance in modern scientific inquiry.
478039-93-9 (4-fluoro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)